N,2-Dimethyl-N-(1-Methylpyrrol-3-yl)propanamide

• CAS No.: 62187-87-5
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: N,2-dimethyl-N-(1-methylpyrrol-3-yl)propanamide
• InChI: InChI=1S/C10H16N2O/c1-8(2)10(13)12(4)9-5-6-11(3)7-9/h5-8H,1-4H3
• InChI Key: DDABSUGMKZFHND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)C1=CN(C=C1)C

Description

N,2-Dimethyl-N-(1-Methylpyrrol-3-yl)propanamide is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-N-(1-methylpyrrol-3-yl)propanamide (2.50 g, 0.015 mol) in dry dimethylformamide (10 ml) was cooled to below 0° C. and stirred under nitrogen during the addition of 50% sodium hydride/oil (0.73 g, 0.0152 mol). After the addition, the mixture was stirred at 0° C. for 30 minutes and then brought to 15° C. when iodomethane (4.30 g, 0.0302 mol) was added. The mixture was stirred at room temperature overnight and then poured into water (200 ml) and the mixture extracted with ether (4 × 50 ml). The combined extracts were washed with water (3 × 50 ml) and dried over magnesium sulphate. The solvent was removed in vacuo to leave a solid which separated from pentane at -10° C as white flakes (2.11 g, 78%).